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PI3K/AKT/mTOR Pathway Inhibitors at a Glance

Inhibitor / Drug
Candidate

Target /
Mechanism

Key Characteristics / Development Stage

Alpelisib [1] [2] PI3Kα inhibitor Approved for HR+, HER2-, PIK3CA-mutated breast cancer [1]
[2].

Buparlisib [1] Pan-PI3K
inhibitor

Has undergone clinical trials for lung cancer (LC) [1].

Gedatolisib [3]
[2]

Dual PI3K/mTOR
inhibitor

Targets all class I PI3K isoforms and mTORC1/2. In Phase III
for breast cancer [3] [2].

Inavolisib [2] PI3Kα inhibitor Investigational; Phase III data shows efficacy in PIK3CA-
mutated HR+ breast cancer [2].

MK2206 [1] AKT inhibitor Has undergone clinical trials for lung cancer (LC) [1].

NVP-BEZ235 [4] Dual PI3K/mTOR

inhibitor

Preclinical studies in rhabdomyosarcoma show synergy with

MEK inhibitors [4].

Sirolimus [1] mTOR inhibitor Has undergone clinical trials for lung cancer (LC) [1].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1525175?utm_src=pdf-body
https://www.smolecule.com/products/s1525175?utm_src=pdf-interest
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1516583/full
https://www.theglobeandmail.com/investing/markets/markets-news/GetNews/33327711/pi3k-inhibitor-pipeline-2025-key-companies-moa-roa-and-clinical-trials-evaluation-by-delveinsight-onkure-therapeutics-eli-lilly-beigene-relay-therapeutics-rhizen-pharmaceuticals-curis/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1516583/full
https://www.theglobeandmail.com/investing/markets/markets-news/GetNews/33327711/pi3k-inhibitor-pipeline-2025-key-companies-moa-roa-and-clinical-trials-evaluation-by-delveinsight-onkure-therapeutics-eli-lilly-beigene-relay-therapeutics-rhizen-pharmaceuticals-curis/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1516583/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1516583/full
https://www.barchart.com/story/news/35711870/pi3k-inhibitor-pipeline-drugs-insights-report-2025-outlook-latest-clinical-progress-and-market-insights-by-delveinsight
https://www.theglobeandmail.com/investing/markets/markets-news/GetNews/33327711/pi3k-inhibitor-pipeline-2025-key-companies-moa-roa-and-clinical-trials-evaluation-by-delveinsight-onkure-therapeutics-eli-lilly-beigene-relay-therapeutics-rhizen-pharmaceuticals-curis/
https://www.barchart.com/story/news/35711870/pi3k-inhibitor-pipeline-drugs-insights-report-2025-outlook-latest-clinical-progress-and-market-insights-by-delveinsight
https://www.theglobeandmail.com/investing/markets/markets-news/GetNews/33327711/pi3k-inhibitor-pipeline-2025-key-companies-moa-roa-and-clinical-trials-evaluation-by-delveinsight-onkure-therapeutics-eli-lilly-beigene-relay-therapeutics-rhizen-pharmaceuticals-curis/
https://www.theglobeandmail.com/investing/markets/markets-news/GetNews/33327711/pi3k-inhibitor-pipeline-2025-key-companies-moa-roa-and-clinical-trials-evaluation-by-delveinsight-onkure-therapeutics-eli-lilly-beigene-relay-therapeutics-rhizen-pharmaceuticals-curis/
https://www.theglobeandmail.com/investing/markets/markets-news/GetNews/33327711/pi3k-inhibitor-pipeline-2025-key-companies-moa-roa-and-clinical-trials-evaluation-by-delveinsight-onkure-therapeutics-eli-lilly-beigene-relay-therapeutics-rhizen-pharmaceuticals-curis/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1516583/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1516583/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3818134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3818134/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1516583/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1516583/full
https://www.smolecule.com/products/s1525175?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Inhibitor / Drug
Candidate

Target /
Mechanism

Key Characteristics / Development Stage

TBO-309 [3] [2] PI3Kβ inhibitor Novel antiplatelet compound; inhibits thrombosis with minimal

impact on normal hemostasis. In Phase II for ischemic stroke
[3] [2].

TL117 [3] [2] Pan-PI3K
inhibitor

Orally bioavailable; potential antineoplastic activity. In Phase
I/II for Head and Neck Squamous Cell Carcinoma [3] [2].

Experimental Insights into PI3K Inhibitor Research

To provide context on how these inhibitors are studied, here are methodologies from recent research:

In-Vitro Combination Studies: Research in rhabdomyosarcoma (RMS) cell lines demonstrates a
common experimental protocol. Cells are treated with inhibitors (e.g., TORC1/2 inhibitor AZD8055

and MEK inhibitor AZD6244) both alone and in combination for 72 hours. Cell proliferation is then
measured using an MTS assay to determine the GI50 (concentration causing 50% growth inhibition).

Such studies often reveal that dual inhibition of PI3K and MAPK pathways has a synergistic effect,
blocking reciprocal pathway activation and leading to greater growth inhibition [4].

Analysis of Pathway Activation: The prevalence of PI3K/MAPK pathway activation in tumor
samples can be assessed via immunohistochemistry (IHC). Formalin-fixed, paraffin-embedded tumor

tissue is stained with antibodies against phospho-specific proteins (e.g., phospho-AKT(Ser473),
phospho-ERK1/2(Thr202/Tyr204)). A pathologist then scores the intensity, with tumors considered

positive if a defined percentage of cells (e.g., >10%) show staining [4].
In-Vivo Efficacy and Pharmacodynamics: The synergistic effects observed in vitro can be validated

in vivo using xenograft models. Mice bearing tumor implants are treated with drug combinations like
AZD8055 and AZD6244. The study measures tumor growth inhibition and also analyzes tumor tissue

for changes in pharmacodynamic biomarkers (e.g., levels of phosphorylated AKT, ERK, and S6) to
confirm the drugs are hitting their intended targets [4].

PI3K/AKT/mTOR Pathway Overview

The following diagram maps the core PI3K/AKT/mTOR signaling cascade, which is frequently dysregulated

in cancer and a primary target for the inhibitors listed above.
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Suggestions for Further Research

Given the lack of specific data on vincosamide, I suggest the following steps to advance your investigation:

Verify the Compound Name: "Vincosamide" may be a spelling variant or a very recently discovered
compound. You could search for closely related names, such as "vincamine" or other Vinca
alkaloids, which are better characterized [5].
Explore Broader Databases: Conduct a targeted search on specialized scientific databases like

PubMed, Scopus, or Google Scholar using terms such as "vincosamide AND cancer," "vincosamide
AND PI3K," or "natural alkaloids AND PI3K/AKT pathway."

Investigate Related Natural Products: The field of natural products is a rich source for potential
therapeutics. Several alkaloids are under investigation for their ability to cross the blood-brain barrier

and for anti-glioma activities, which may involve pathways like PI3K/AKT [6]. Furthermore, various
phytochemicals, including polyphenols and alkaloids, are researched for their cardioprotective roles,

often through antioxidant mechanisms that can interact with key signaling pathways [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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